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Compound of Interest

Compound Name: 21-Deacetoxy deflazacort

Cat. No.: B1146343 Get Quote

Technical Guide: 21-Deacetoxy Deflazacort
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 21-Deacetoxy deflazacort, a
synthetic corticosteroid and a pivotal intermediate in the synthesis of Deflazacort. This

document outlines its core molecular attributes, synthesis pathway, and mechanism of action,

presenting the information in a clear and accessible format for technical audiences.

Core Molecular Data
21-Deacetoxy deflazacort is characterized by the following molecular properties:
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Property Value Citation

Molecular Formula C23H29NO4 [1][2]

Molecular Weight 383.48 g/mol [1]

IUPAC Name

(1S,2S,4R,8S,9S,11S,12S,13

R)-8-acetyl-11-hydroxy-6,9,13-

trimethyl-5-oxa-7-

azapentacyclo[10.8.0.02,9.04,

8.013,18]icosa-6,14,17-trien-

16-one

[2]

CAS Number 13649-88-2 [2]

Synthesis and Production
21-Deacetoxy deflazacort is a key intermediate in the manufacturing of Deflazacort, a

medication known for its anti-inflammatory and immunosuppressive effects.[1] Modern

synthetic approaches have shifted towards more efficient and environmentally conscious

methods.

Experimental Synthesis Workflow
Contemporary synthesis strategies often utilize phytosterols, such as stigmasterol and

sitosterol derived from soybean oil, as cost-effective and sustainable starting materials.[1]

While specific industrial protocols are often proprietary, the general workflow involves a multi-

step chemical synthesis.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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